Cas no 910212-91-8 (Millettilone A)

• Product Name: Millettilone A
• CAS No: 910212-91-8
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 6708563
• Update Time: 2024-03-02

Millettilone A Chemical and Physical Properties

Names and Identifiers

• (-)-Millettilone A
• Millettilone A

• Inchi： 1S/C17H16O6/c1-21-16-7-13(19)11(6-14(16)20)12-8-23-15-5-9(18)3-4-10(15)17(12)22-2/h3-7,12,17-18H,8H2,1-2H3
• InChI Key： TUBLDJSCSBSNBP-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC(=CC=2)O)OCC1C1C(=O)C=C(OC)C(=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 0.214

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanquinones